N-cyclobutylmethanesulfonamide

• Molecular Formula: C5H11NO2S
• Molecular Weight: 149.21 g/mol
• IUPAC Name: N-cyclobutylmethanesulfonamide
• InChI: InChI=1S/C5H11NO2S/c1-9(7,8)6-5-3-2-4-5/h5-6H,2-4H2,1H3
• InChI Key: OPYSVESBZHBNKT-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1CCC1

Description

N-cyclobutylmethanesulfonamide is a useful research compound. Its molecular formula is C5H11NO2S and its molecular weight is 149.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of cyclobutylamine (0.400 g, 5.6 mmol), N,N-diisopropylethylamine (0.930 mL, 5.6 mmol) and pyridine (0.455 mL, 5.6 mmol) in methylene chloride (10 mL) at 0° C. was slowly added methanesulfonyl chloride (0.435 mL, 5.6 mmol). The reaction mixture was slowly warmed to room temperature and stirred for 16 hrs. The mixture was concentrated and the residue purified by silica gel chromatography (0-80% ethyl acetate/hexane) to afford the product as a low melting solid (0.82 g, 98%). 1H NMR (300 MHz, CDCl3) δ 4.62 (br s, 1H), 3.94 (m, 1H), 2.94 (s, 3H), 2.50-2.30 (m, 2H), 2.10-1.85 (m, 2H), 1.85-1.60 (m, 2H).